Cas no 89595-65-3 (4H-1-Benzopyran-4-one, 7,8-bis(acetyloxy)-3-phenyl-)

4H-1-Benzopyran-4-one, 7,8-bis(acetyloxy)-3-phenyl- structure
89595-65-3 structure
Product Name:4H-1-Benzopyran-4-one, 7,8-bis(acetyloxy)-3-phenyl-
CAS No:89595-65-3
MF:C19H14O6
MW:338.310865879059
CID:595335
PubChem ID:44427204
Update Time:2025-04-19

4H-1-Benzopyran-4-one, 7,8-bis(acetyloxy)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-one, 7,8-bis(acetyloxy)-3-phenyl-
    • (8-acetyloxy-4-oxo-3-phenylchromen-7-yl) acetate
    • 7-(acetyloxy)-4-oxo-3-phenyl-4H-chromen-8-yl acetate
    • CHEMBL243993
    • DTXSID60659033
    • 4-Oxo-3-phenyl-4H-1-benzopyran-7,8-diyl diacetate
    • 89595-65-3
    • 4-Oxo-3-phenyl-4H-chromene-7,8-diyl diacetate
    • Inchi: 1S/C19H14O6/c1-11(20)24-16-9-8-14-17(22)15(13-6-4-3-5-7-13)10-23-18(14)19(16)25-12(2)21/h3-10H,1-2H3
    • InChI Key: FYCOBEVVJBCKMR-UHFFFAOYSA-N
    • SMILES: O1C=C(C2C=CC=CC=2)C(C2C=CC(=C(C1=2)OC(C)=O)OC(C)=O)=O

Computed Properties

  • Exact Mass: 338.079
  • Monoisotopic Mass: 338.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 575
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 78.9A^2
  • XLogP3: 2.7
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